Cas no 50618-92-3 (Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro-)

• Product Name: Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro-
• CAS No: 50618-92-3
• MF: C₁₄H₁₀F₂N₂O₄
• MW: 308.237010478973
• CID: 378157
• PubChem ID: 96921
• Update Time: 2025-04-19

Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4,4'-difluoro-2,2'-dinitrobibenzyl
• EINECS 256-656-5
• 50618-92-3
• 1,1'-(1,2-Ethanediyl)bis(4-fluoro-2-nitrobenzene)
• NSC-93781
• Benzene, 1,1'-(1,2-ethanediyl)bis(4-fluoro-2-nitro-
• AKOS024342535
• Dibenzyl, 4,4'-difluoro-2,2'-dinitro-
• DTXSID10198664
• UNII-ZDB9P9V5VP
• 4-fluoro-1-[2-(4-fluoro-2-nitrophenyl)ethyl]-2-nitrobenzene
• 1,2-bis(4-fluoro-2-nitrophenyl)ethane
• NSC 93781
• ZDB9P9V5VP
• NSC93781
• NS00058639
• Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro-

• Inchi： 1S/C14H10F2N2O4/c15-11-5-3-9(13(7-11)17(19)20)1-2-10-4-6-12(16)8-14(10)18(21)22/h3-8H,1-2H2
• InChI Key： NRDWMCMPPQKQMY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])CCC1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 308.0609
• Monoisotopic Mass: 308.06086313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28